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Compound of Interest

Compound Name: 1,12-Dodecanediol

Cat. No.: B052552

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,12-Dodecanediol, a long-chain aliphatic diol, serves as a versatile building block in various
chemical syntheses, finding applications in the production of polymers such as polyesters and
polyurethanes, as well as in the formulation of fragrances and as a potential excipient in drug
delivery systems. Its long methylene chain and terminal hydroxyl groups impart a unique
combination of hydrophobicity and reactivity, making a thorough understanding of its physical
properties crucial for its effective application in research and development. This guide provides
an in-depth overview of the core physical properties of 1,12-dodecanediol, complete with
experimental protocols and logical workflows.

Core Physical Properties

The physical characteristics of 1,12-dodecanediol are summarized in the tables below,
providing a ready reference for laboratory and development work.

General and Thermal Properties
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Property Value Reference
Molecular Formula C12H2602 [1112]
Molecular Weight 202.33 g/mol [1][2]
White crystalline solid, flakes,
Appearance [2][3]
or powder
Melting Point 79-84°C [11121[3]
Boiling Point 188 - 190 °C at 12 mmHg [1][2]
Flash Point 176 °C (closed cup) [4]
Solubility Profile
Solvent Solubility Reference
28.81 mg/L at 25 °C
Water ] [5]
(estimated)
Ethanol Soluble (11161171181
Warm Ether Soluble (1161718l
Petroleum Ether Insoluble [1][617]

Experimental Protocols

Detailed methodologies for the determination of key physical properties of 1,12-dodecanediol

are provided below. These protocols are based on standard laboratory techniques and can be

adapted for specific equipment and research needs.

Melting Point Determination by Differential Scanning

Calorimetry (DSC)

Differential Scanning Calorimetry is a highly sensitive and accurate method for determining the

melting point and enthalpy of fusion of a substance.

Methodology:
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o Sample Preparation: Accurately weigh 3-5 mg of 1,12-dodecanediol into a standard
aluminum DSC pan. Crimp the pan to encapsulate the sample.

e Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the
DSC cell.

e Thermal Program:

o

Equilibrate the cell at a temperature well below the expected melting point (e.g., 25 °C).

o Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature above the
melting point (e.g., 100 °C).[9]

o Hold the temperature for a few minutes to ensure complete melting.[9]
o Cool the sample back to the initial temperature at a controlled rate.

o Perform a second heating scan under the same conditions to obtain the melting profile of
the recrystallized sample.[9]

» Data Analysis: The melting point is determined from the onset temperature of the
endothermic peak in the thermogram of the second heating scan. The area under the peak
corresponds to the heat of fusion.

Sample Preparation DSC Analysis Data Analysis
Weigh 3-5 mg of Encapsulate in Load Sample and N Heat to 100°C . Second Heating
1,12-Dodecanediol | Aluminum Pan Reference Pans #| Equilibrate at 25°C > (10°Cimin) | Coolto25°C Scan Analyze Thermogram nset )

Click to download full resolution via product page

Workflow for Melting Point Determination by DSC.

Boiling Point Determination by Vacuum Distillation
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Due to its high boiling point at atmospheric pressure, vacuum distillation is the preferred
method for purifying and determining the boiling point of 1,12-dodecanediol.

Methodology:

e Apparatus Setup:

[¢]

Assemble a standard vacuum distillation apparatus with a round-bottom flask, distillation
head, condenser, and receiving flask.

[¢]

Place a magnetic stir bar in the round-bottom flask containing the 1,12-dodecanediol.

[¢]

Ensure all glass joints are properly sealed with vacuum grease.

[e]

Connect the apparatus to a vacuum pump via a cold trap.

¢ Distillation Procedure:

[¢]

Begin stirring and slowly evacuate the system to the desired pressure (e.g., 12 mmHg).

[e]

Once the pressure is stable, begin to heat the distillation flask gently using a heating
mantle.

[¢]

Observe the temperature at which the liquid begins to boil and the condensate forms on
the thermometer bulb. This temperature is the boiling point at the recorded pressure.

[¢]

Collect the distilled 1,12-dodecanediol in the receiving flask.
e Shutdown:

o Remove the heat source and allow the apparatus to cool to room temperature before
slowly releasing the vacuum.
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Workflow for Boiling Point Determination.

Solubility Determination by the Shake-Flask Method

The shake-flask method is a classical and reliable technique for determining the equilibrium

solubility of a compound in a given solvent.

Methodology:

Preparation: Add an excess amount of 1,12-dodecanediol to a known volume of the solvent
in a sealed vial.

Equilibration: Place the vial in a shaker bath at a constant temperature (e.g., 25 °C) and
agitate for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The
presence of undissolved solid should be visible.

Phase Separation: After equilibration, allow the vial to stand undisturbed to let the excess
solid settle.

Sampling and Filtration: Carefully withdraw an aliquot of the supernatant and immediately
filter it through a syringe filter (e.g., 0.45 um) to remove any undissolved particles.

Quantification: Analyze the concentration of 1,12-dodecanediol in the filtered solution using
a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid
chromatography (HPLC), against a calibration curve of known concentrations.

Data Reporting: Express the solubility in units such as mg/mL or g/100 mL.

Applications in Polymer Synthesis
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1,12-Dodecanediol is a key monomer in the synthesis of polyesters and polyurethanes, where
its long, flexible chain influences the properties of the resulting polymer.

Polyester Synthesis

1,12-Dodecanediol undergoes polycondensation with a dicarboxylic acid (or its derivative) to
form a polyester. This reaction typically requires a catalyst and the removal of a small molecule

byproduct, such as water.

1,12-Dodecanediol
HO-(CH2)12-OH

Dicarboxylic Acid
HOOC-R-COOH

Polycondensation
(Heat, Catalyst)

Polyester
[-O-(CH2)12-O-CO-R-CO-]n

Water (byproduct)
(n-1) H20

Click to download full resolution via product page

Synthesis of Polyester from 1,12-Dodecanediol.

Polyurethane Synthesis

In polyurethane synthesis, 1,12-dodecanediol acts as a chain extender, reacting with a
diisocyanate and a polyol. The reaction proceeds via the addition of the hydroxyl groups to the
isocyanate groups.
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Diisocyanate
OCN-R-NCO

Polyol
HO-Polyol-OH

Isocyanate-Terminated 1,12-Dodecanediol
Prepolymer (Chain Extender)

Polyurethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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